Cas no 899350-55-1 (2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 899350-55-1
• MF: C₁₀H₇BrN₂O₂S
• MW: 299.143779993057
• CID: 2129253
• Update Time: 2025-10-18

2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-bromophenyl)-5-Thiazolecarboxylic acid
• 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C10H7BrN2O2S/c11-6-3-1-2-5(4-6)7-8(9(14)15)16-10(12)13-7/h1-4H,(H2,12,13)(H,14,15)
• InChI Key： RWTROLMSSOPTLS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(C(=O)O)SC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Topological Polar Surface Area: 104

Additional information on 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 899350-55-1)

2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid, identified by its CAS number 899350-55-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both amino and carboxylic acid functional groups, in conjunction with a brominated phenyl ring, endows this molecule with unique chemical properties that make it a promising candidate for further investigation in drug discovery.

The structural features of 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid contribute to its potential utility in various therapeutic applications. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent at the para position of the phenyl ring enhances the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in medicinal chemistry, where such reactivity allows for further derivatization and optimization of lead compounds.

In recent years, there has been a surge in research focused on developing novel thiazole-based inhibitors targeting specific biological pathways. For instance, studies have demonstrated the efficacy of thiazole derivatives in inhibiting enzymes such as dihydrofolate reductase (DHFR) and tyrosine kinases, which are crucial in cancer metabolism and signal transduction. The 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid structure aligns well with these requirements, offering a versatile platform for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The combination of an amino group at the 2-position and a carboxylic acid at the 5-position provides multiple sites for chemical modification. This flexibility allows researchers to explore various synthetic strategies, including amide bond formation, esterification, or coupling with other heterocycles, to generate novel derivatives with tailored pharmacological properties. Such modifications are essential for optimizing solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid as a pharmacophore. Molecular docking studies have revealed that this compound can interact with target proteins through multiple hydrogen bonding interactions and hydrophobic contacts. These findings suggest that it may be effective in disrupting key pathological pathways associated with diseases such as cancer and inflammation. Moreover, virtual screening techniques have identified several analogs of this compound that exhibit improved binding affinities compared to the parent molecule.

The bromine atom at the 3-position of the phenyl ring also plays a significant role in modulating the biological activity of 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid. Brominated aromatic compounds are known to exhibit enhanced binding to certain enzymes and receptors due to their increased lipophilicity and ability to form π-stacking interactions. This feature has been exploited in the development of antiviral and anticancer agents, where brominated thiazoles have shown promising results in preclinical studies.

In addition to its structural advantages, 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid has demonstrated potential in addressing emerging therapeutic challenges. For example, there is growing evidence suggesting that thiazole derivatives can modulate immune responses by interacting with cytokine receptors and signaling pathways. This makes them attractive candidates for developing immunomodulatory drugs that could be used in treating autoimmune diseases or enhancing vaccine efficacy.

The synthesis of 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid has been optimized through various methodologies to ensure high yield and purity. One common approach involves condensation reactions between appropriately substituted thioamides and carbonyl compounds under acidic or basic conditions. Alternatively, multi-step synthetic routes starting from commercially available precursors can be employed to construct the desired thiazole core. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production if needed.

Evaluation of 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid in cellular assays has provided valuable insights into its biological profile. Preliminary studies indicate that it exhibits moderate cytotoxicity against certain cancer cell lines while maintaining low toxicity towards normal cells. This selective toxicity is an encouraging finding that warrants further investigation into its potential as an anticancer agent. Additionally, its interaction with mitochondrial respiration enzymes has been explored as a possible mechanism of action against tumor cells.

The pharmacokinetic properties of 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid are also being scrutinized to assess its suitability for clinical translation. In vitro dissolution studies suggest good solubility in aqueous media under certain pH conditions, which could facilitate formulation into oral or injectable dosage forms. Furthermore, preliminary metabolic stability assessments indicate that the compound undergoes minimal degradation under physiological conditions but may be susceptible to enzymatic hydrolysis at higher concentrations.

The future direction of research on 2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid is likely to focus on expanding its therapeutic applications through structural optimization and clinical validation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area by leveraging cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI) -assisted drug design platforms.

In conclusion,2-Amino-4-(3-bromophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 899350-55-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for further exploration as a lead molecule or building block for novel therapeutics targeting various diseases including cancer and inflammatory disorders.